Cas no 79101-83-0 (Methyl 2-amino-5-chloro-3-methylbenzoate)

• Product Name: Methyl 2-amino-5-chloro-3-methylbenzoate
• CAS No: 79101-83-0
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD11501868
• CID: 1068247
• PubChem ID: 12744623
• Update Time: 2025-05-20

Methyl 2-amino-5-chloro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-chloro-3-methylbenzoate
• Benzoic acid, 2-aMino-5-chloro-3-Methyl-, Methyl ester
• Benzoic acid,2-amino-5-bromo-3-methoxy-,methyl ester
• Methyl 5-chloro-2-amino-3-methylbenzoate
• HA-0823
• methyl 5-chloro-2-amino-3-methyl-benzoate
• Z594218700
• 79101-83-0
• methyl2-amino-5-chloro-3-methylbenzoate
• CS-0187465
• EN300-378322
• methyl 2-amino-5-chloro-3-methylbenzenecarboxylate
• D83139
• BOYQWVQNPIZDPU-UHFFFAOYSA-N
• MFCD11501868
• SCHEMBL1056378
• 2-amino-3-methyl-5-chlorobenzoic acid methyl ester
• AKOS010054446
• DB-297851

• MDL： MFCD11501868
• Inchi： 1S/C9H10ClNO2/c1-5-3-6(10)4-7(8(5)11)9(12)13-2/h3-4H,11H2,1-2H3
• InChI Key： BOYQWVQNPIZDPU-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=C(C)C=C(Cl)C=1)OC

Computed Properties

• Exact Mass: 199.04000
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 316.2±37.0 °C at 760 mmHg
• Flash Point: 145.0±26.5 °C
• PSA: 52.32000
• LogP: 2.59840
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 2-amino-5-chloro-3-methylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-amino-5-chloro-3-methylbenzoate

Methyl 2-amino-5-chloro-3-methylbenzoate (CAS No. 79101-83-0): Properties, Applications, and Market Insights

Methyl 2-amino-5-chloro-3-methylbenzoate (CAS No. 79101-83-0) is an important organic compound widely used in pharmaceutical and agrochemical industries. This ester derivative of benzoic acid features a unique combination of functional groups, including an amino group, a chloro substituent, and a methyl ester, making it a versatile intermediate in synthetic chemistry.

The compound's molecular formula is C₉H₁₀ClNO₂, with a molecular weight of 199.63 g/mol. Its structural features include a methyl ester group at position 1, an amino group at position 2, a methyl substituent at position 3, and a chloro group at position 5 of the benzene ring. This specific arrangement contributes to its chemical reactivity and makes it valuable for various synthetic applications.

In recent years, Methyl 2-amino-5-chloro-3-methylbenzoate has gained attention in pharmaceutical research due to its potential as a building block for drug development. Researchers are particularly interested in its application for creating novel antimicrobial agents and central nervous system drugs, addressing current global health challenges. The compound's structural features allow for diverse modifications, enabling medicinal chemists to explore new therapeutic possibilities.

The synthesis of Methyl 2-amino-5-chloro-3-methylbenzoate typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes may include chlorination of appropriate benzoic acid derivatives, followed by esterification and amination steps. Process optimization for this compound has been a focus area for many chemical manufacturers, aiming to improve yield and reduce environmental impact.

From a commercial perspective, the demand for Methyl 2-amino-5-chloro-3-methylbenzoate has shown steady growth, particularly in Asia-Pacific regions where pharmaceutical and agrochemical production is expanding. Market analysts attribute this growth to the increasing need for specialized chemical intermediates in drug discovery and crop protection product development.

Quality control of Methyl 2-amino-5-chloro-3-methylbenzoate is crucial for its applications. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to ensure purity and confirm structural identity. The compound typically appears as a white to off-white crystalline powder with characteristic physical properties that facilitate its identification and handling in industrial settings.

Environmental and safety considerations for Methyl 2-amino-5-chloro-3-methylbenzoate follow standard chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Storage should be in cool, dry conditions away from strong oxidizers.

Recent technological advancements have improved the production processes for Methyl 2-amino-5-chloro-3-methylbenzoate, with particular focus on green chemistry principles. These include catalyst optimization, solvent selection, and energy-efficient reaction conditions. Such innovations align with the chemical industry's growing emphasis on sustainability and reduced environmental footprint.

The patent landscape for Methyl 2-amino-5-chloro-3-methylbenzoate and its derivatives shows active research activity, particularly in pharmaceutical applications. Several patents have been filed in recent years covering novel synthetic methods and specific therapeutic applications of derivatives based on this chemical scaffold.

Looking ahead, the future of Methyl 2-amino-5-chloro-3-methylbenzoate appears promising, with potential applications expanding beyond current uses. Research into its role in materials science, particularly in the development of specialty polymers and functional materials, represents an emerging area of interest that may drive future demand for this versatile chemical intermediate.

For researchers and industry professionals seeking detailed technical information about Methyl 2-amino-5-chloro-3-methylbenzoate, consulting peer-reviewed journals, chemical databases, and manufacturer technical sheets is recommended. These resources provide comprehensive data on physical properties, spectral characteristics, and handling guidelines for this important chemical compound.